N-[2-(4-methoxyphenyl)ethyl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide

Specification

• CAS No.: 897464-01-6
• Molecular Formula: C23H23N3O2S
• Molecular Weight: 405.52
• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• Standard InChI: InChI=1S/C23H23N3O2S/c1-16-3-7-18(8-4-16)21-14-26-19(15-29-23(26)25-21)13-22(27)24-12-11-17-5-9-20(28-2)10-6-17/h3-10,14-15H,11-13H2,1-2H3,(H,24,27)
• Standard InChI Key: JCWXQBUBCLGCPE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NCCC4=CC=C(C=C4)OC

Introduction

N-[2-(4-methoxyphenyl)ethyl]-2-[6-(4-methylphenyl)imidazo[2,1-b]thiazol-3-yl]acetamide is a complex organic compound featuring an imidazo[2,1-b]thiazole core with methoxyphenyl and methylphenyl substituents. This compound has garnered attention for its potential applications in chemistry, biology, and medicine due to its unique structure and biological activity.

Biological Activity

Recent studies have indicated that derivatives of imidazo[2,1-b]thiazole exhibit significant antimicrobial activity. For example, related compounds have shown potent anti-tuberculosis activity against Mycobacterium tuberculosis with minimal inhibitory concentrations (MICs) as low as 3.125 μg/mL. Additionally, some derivatives demonstrated promising antibacterial and antifungal activities against various strains.

Compound	Biological Activity	MIC (μg/mL)
Related derivatives	Anti-tuberculosis	3.125
Related derivatives	Antibacterial and antifungal	Varies

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)ethyl]-2-[6-(4-methylphenyl)imidazo[2,1-b]thiazol-3-yl]acetamide involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

This compound can be compared with other similar compounds, such as N-[2-(4-methoxyphenyl)ethyl]-2-[6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetamide and N-[2-(4-methoxyphenyl)ethyl]-2-[6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl]acetamide. These compounds share a similar core structure but differ in their substituents, which can influence their chemical properties and biological activities.

Compound	Substituents	Biological Activity
N-[2-(4-methoxyphenyl)ethyl]-2-[6-(4-methylphenyl)imidazo[2,1-b]thiazol-3-yl]acetamide	Methylphenyl	Antimicrobial
N-[2-(4-methoxyphenyl)ethyl]-2-[6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetamide	Chlorophenyl	Varies
N-[2-(4-methoxyphenyl)ethyl]-2-[6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl]acetamide	Fluorophenyl	Varies

Future Research Directions

Further studies are necessary to elucidate the precise molecular pathways through which this compound exerts its effects on cellular processes. This includes detailed investigations into its interactions with enzymes or receptors and its potential applications in medicine.